Cas no 38409-63-1 (methyl 4-hexylbenzoate)

• Product Name: methyl 4-hexylbenzoate
• CAS No: 38409-63-1
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 1489006
• PubChem ID: 591633
• Update Time: 2025-04-21

methyl 4-hexylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-hexylbenzoate
• benzoic acid, 4-hexyl-, methyl ester
• Methyl p-hexylbenzoate
• 4-Hexylbenzoic acid methyl ester
• SCHEMBL6024028
• DB-069688
• 38409-63-1
• CHEMBL4098248
• Methyl 4-hexylbenzoate #
• DTXSID8068094

• Inchi： 1S/C14H20O2/c1-3-4-5-6-7-12-8-10-13(11-9-12)14(15)16-2/h8-11H,3-7H2,1-2H3
• InChI Key： RTTGTHPEVMEHEK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CCCCCC)=O

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3